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Compound of Interest

Compound Name: Allyl glycidyl ether

Cat. No.: B154827

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the spectroscopic analysis
of allyl glycidyl ether (AGE), a versatile chemical intermediate. The focus is on two primary
analytical techniques: Nuclear Magnetic Resonance (NMR) spectroscopy (*H and $3C) and
Fourier-Transform Infrared (FTIR) spectroscopy. This document details the expected spectral

data, provides standardized experimental protocols, and illustrates key concepts and
workflows.

Chemical Structure and Spectroscopic Correlation

Allyl glycidyl ether is a colorless liquid with the molecular formula CeH1002.[1][2][3] Its
structure comprises two key functional groups: an allyl group and a glycidyl (epoxide) group,
connected by an ether linkage. These features give rise to characteristic signals in NMR and
FTIR spectra, allowing for unambiguous identification and characterization.
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Chemical Structure of Allyl Glycidyl Ether
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General Workflow for Spectroscopic Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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